Cas no 172304-05-1 (Dodecanoic acid, 12-bromo-, 1,1-dimethylethyl ester)

• Product Name: Dodecanoic acid, 12-bromo-, 1,1-dimethylethyl ester
• CAS No: 172304-05-1
• MF: C₁₆H₃₁BrO₂
• MW: 335.320144891739
• MDL: MFCD31728225
• CID: 3812286
• PubChem ID: 53956741
• Update Time: 2025-11-01

Dodecanoic acid, 12-bromo-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid, 12-bromo-, 1,1-dimethylethyl ester
• tert-Butyl 12-bromododecanoate
• DB-110141
• MFCD31728225
• tert-Butyl12-Bromododecanoate
• 172304-05-1
• BS-45329
• SCHEMBL22029346
• SY262245
• CS-0179649
• AC8559

• MDL： MFCD31728225
• Inchi： 1S/C16H31BrO2/c1-16(2,3)19-15(18)13-11-9-7-5-4-6-8-10-12-14-17/h4-14H2,1-3H3
• InChI Key： JIDZOYCJORLRMY-UHFFFAOYSA-N
• SMILES： BrCCCCCCCCCCCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 334.15074 g/mol
• Monoisotopic Mass: 334.15074 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 13
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 335.32
• XLogP3: 6.1
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Dodecanoic acid, 12-bromo-, 1,1-dimethylethyl ester

Comprehensive Overview of Dodecanoic acid, 12-bromo-, 1,1-dimethylethyl ester (CAS No. 172304-05-1)

Dodecanoic acid, 12-bromo-, 1,1-dimethylethyl ester (CAS No. 172304-05-1) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmaceuticals, and material science. This ester derivative of dodecanoic acid is characterized by the presence of a bromine atom at the 12th carbon position and a tert-butyl ester group, making it a versatile intermediate for various chemical transformations. Researchers and industry professionals often search for terms like "brominated ester synthesis", "tert-butyl ester applications", and "CAS 172304-05-1 properties" to explore its potential uses.

The compound's unique structure, featuring a 12-bromo substitution, enables it to participate in nucleophilic substitution reactions, which are pivotal in creating complex molecules. This property aligns with the growing demand for sustainable chemical processes and green chemistry, as it can reduce the need for harsh reagents. Additionally, its tert-butyl ester group enhances stability, making it suitable for storage and transport, a feature highly valued in industrial settings. Searches related to "stable ester derivatives" and "brominated fatty acid esters" often highlight these advantages.

In pharmaceutical research, Dodecanoic acid, 12-bromo-, 1,1-dimethylethyl ester is explored as a building block for drug candidates, particularly in the development of lipophilic prodrugs. Its ability to improve bioavailability aligns with current trends in drug delivery optimization, a hot topic in medical forums and academic discussions. Queries such as "ester prodrug design" and "brominated lipid derivatives in medicine" reflect this interest. The compound's potential role in biodegradable polymers also ties into the broader conversation about eco-friendly materials.

From a synthetic perspective, the compound's CAS No. 172304-05-1 is frequently referenced in patents and journals focusing on organic synthesis methodologies. Its compatibility with catalyzed reactions and microwave-assisted synthesis techniques makes it a subject of study for chemists aiming to streamline production processes. Popular search terms like "efficient bromination methods" and "tert-butyl ester cleavage" underscore its relevance in modern laboratory practices.

Environmental and safety considerations are paramount when handling Dodecanoic acid, 12-bromo-, 1,1-dimethylethyl ester. While not classified as hazardous, proper storage conditions—such as avoiding prolonged exposure to light and moisture—are recommended to maintain its integrity. This aligns with the increasing focus on chemical safety protocols and lab best practices, topics frequently searched by professionals and students alike.

In summary, Dodecanoic acid, 12-bromo-, 1,1-dimethylethyl ester (CAS No. 172304-05-1) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and synthetic chemistry. Its structural features and reactivity profile make it a valuable tool for researchers addressing contemporary challenges in sustainable chemistry and advanced drug formulation. As interest in specialty chemicals grows, this compound is poised to remain a key player in innovative scientific endeavors.